Cas no 1918-82-7 (2-Vinylthiophene)
2-Vinylthiophene is a versatile organic compound featuring a thiophene ring substituted with a vinyl group. Its key advantages include high thermal stability, resistance to oxidation, and excellent solubility in organic solvents. These properties make it suitable for applications in polymer synthesis, pharmaceutical intermediates, and organic electronics.
2-Vinylthiophene structure
Product Name:2-Vinylthiophene
CAS No:1918-82-7
MF:C6H6S
MW:110.176840305328
MDL:MFCD00085296
CID:134919
PubChem ID:519642
Update Time:2025-07-28
2-Vinylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-Vinylthiophene
- 2-ethenylthiophene
- 2-VINYLTHIOPHÈNE
- Thiophene, 2-ethenyl-
- 2-ethenyl-thiophene
- 2-thienylethene
- 2-Vinyl-thiophen
- 2-vinyl-thiophene
- thienylethylene
- Thiophene,2-ethenyl
- vinyl thiophene
- Thien-2-ylethene
- SA023802
- 1-(2-Thienyl)ethene
- 2-Ethenylthiophene, 9CI
- MFCD00085296
- Thiophene, ethenyl-
- A880349
- DS-16733
- EN300-152599
- SCHEMBL12304091
- LT0128
- 2-Vinylthiophene #
- AKOS005064376
- 2-Vinylthiophene (Stabilized with BHT)
- CS-W021748
- SY024253
- 1918-82-7
- DTXSID50334100
- SCHEMBL36752
- F1967-3023
- BAA91882
- AM84662
- 2-viniylthiophene
-
- MDL： MFCD00085296
- Inchi： 1S/C6H6S/c1-2-6-4-3-5-7-6/h2-5H,1H2
- InChI Key： ORNUPNRNNSVZTC-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C=C
Computed Properties
- Exact Mass: 110.01900
- Monoisotopic Mass: 110.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 68.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 28.2A^2
Experimental Properties
- Density: 1.050
- Melting Point: 187-190℃
- Boiling Point: 152 ºC
- Flash Point: 29 ºC
- PSA: 28.24000
- LogP: 2.39110
- Vapor Pressure: 4.6±0.3 mmHg at 25°C
2-Vinylthiophene Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C(BD78922)
2-Vinylthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Vinylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169004190-1g |
2-Vinylthiophene |
1918-82-7 | 97% | 1g |
$163.50 | 2023-09-02 | |
| Alichem | A169004190-5g |
2-Vinylthiophene |
1918-82-7 | 97% | 5g |
$441.00 | 2023-09-02 | |
| Alichem | A169004190-10g |
2-Vinylthiophene |
1918-82-7 | 97% | 10g |
$750.00 | 2023-09-02 | |
| TRC | V756998-50mg |
2-Vinylthiophene (Stabilized with BHT) |
1918-82-7 | 50mg |
$ 58.00 | 2023-09-05 | ||
| TRC | V756998-100mg |
2-Vinylthiophene (Stabilized with BHT) |
1918-82-7 | 100mg |
$ 75.00 | 2023-09-05 | ||
| TRC | V756998-500mg |
2-Vinylthiophene (Stabilized with BHT) |
1918-82-7 | 500mg |
$ 161.00 | 2023-09-05 | ||
| Chemenu | CM199600-5g |
2-Vinylthiophene |
1918-82-7 | 97% | 5g |
$421 | 2021-08-05 | |
| Chemenu | CM199600-10g |
2-Vinylthiophene |
1918-82-7 | 97% | 10g |
$701 | 2021-08-05 | |
| Apollo Scientific | OR400376-250mg |
2-Vinylthiophene |
1918-82-7 | 97% | 250mg |
£25.00 | 2025-02-20 | |
| Apollo Scientific | OR400376-1g |
2-Vinylthiophene |
1918-82-7 | 97% | 1g |
£35.00 | 2025-02-20 |
2-Vinylthiophene Related Literature
-
Yu Gao,Wei Guan,Li-Kai Yan,Yan-Hong Xu New J. Chem. 2020 44 8996
-
Ying-Hsuan Chou,Sanae Takasugi,Raita Goseki,Takashi Ishizone,Wen-Chang Chen Polym. Chem. 2014 5 1063
-
Jun Zhang,Feng Zhang,Lifang Lai,Jiang Cheng,Jiangtao Sun,Jie Wu Chem. Commun. 2018 54 3891
-
Cai-xia Song,Ping Chen,Yu Tang RSC Adv. 2017 7 11233
-
5. Ring cleavage of a 3-azidothiophene: novel extrusion of acetyleneChristopher J. Moody,Charles W. Rees,Siu Chung Tsoi J. Chem. Soc. Perkin Trans. 1 1984 915
1918-82-7 (2-Vinylthiophene) Related Products
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